Cas no 2757911-52-5 (methyl 3-(fluorosulfonyl)-1H-indole-5-carboxylate)

• Product Name: methyl 3-(fluorosulfonyl)-1H-indole-5-carboxylate
• CAS No: 2757911-52-5
• MF: C₁₀H₈FNO₄S
• MW: 257.238224983215
• CID: 5627642
• PubChem ID: 165754656
• Update Time: 2025-05-24

methyl 3-(fluorosulfonyl)-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(fluorosulfonyl)-1H-indole-5-carboxylate
• EN300-28320558
• 2757911-52-5

• Inchi： 1S/C10H8FNO4S/c1-16-10(13)6-2-3-8-7(4-6)9(5-12-8)17(11,14)15/h2-5,12H,1H3
• InChI Key： GZNNIIAHTCCAFU-UHFFFAOYSA-N
• SMILES： S(C1=CNC2C=CC(C(=O)OC)=CC=21)(=O)(=O)F

Computed Properties

• Exact Mass: 257.01580707g/mol
• Monoisotopic Mass: 257.01580707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.6Ų

Additional information on methyl 3-(fluorosulfonyl)-1H-indole-5-carboxylate

Recent Advances in the Application of Methyl 3-(Fluorosulfonyl)-1H-indole-5-carboxylate (CAS: 2757911-52-5) in Chemical Biology and Pharmaceutical Research

Methyl 3-(fluorosulfonyl)-1H-indole-5-carboxylate (CAS: 2757911-52-5) has emerged as a versatile intermediate in chemical biology and pharmaceutical research due to its unique reactivity and potential for diverse functionalization. Recent studies have highlighted its utility in the synthesis of bioactive molecules, particularly in the development of targeted therapies and diagnostic agents. This compound's fluorosulfonyl group enables selective modifications, making it a valuable tool for probing biological systems and designing novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of methyl 3-(fluorosulfonyl)-1H-indole-5-carboxylate as a key building block in the synthesis of indole-based kinase inhibitors. The researchers leveraged the compound's reactivity to introduce sulfonamide linkages, resulting in potent and selective inhibitors with improved pharmacokinetic properties. This work underscores the compound's potential in addressing challenges associated with kinase inhibitor design, such as off-target effects and metabolic instability.

In the field of chemical proteomics, methyl 3-(fluorosulfonyl)-1H-indole-5-carboxylate has been employed as a reactive handle for covalent target engagement studies. A recent Nature Chemical Biology publication (2024) described its use in developing activity-based probes for profiling cysteine-reactive enzymes in live cells. The fluorosulfonyl group's electrophilicity allowed for selective labeling of active sites, enabling researchers to map enzyme activity networks in complex biological systems with unprecedented resolution.

The compound's application extends to radiopharmaceutical development, where its indole core serves as a scaffold for PET tracer design. A 2024 ACS Medicinal Chemistry Letters report detailed the synthesis of fluorine-18 labeled analogs using methyl 3-(fluorosulfonyl)-1H-indole-5-carboxylate as a precursor. These tracers demonstrated excellent blood-brain barrier penetration and target specificity in preclinical models of neurodegenerative diseases, suggesting potential for clinical translation.

Ongoing research is exploring the safety profile and scalability of synthetic routes for methyl 3-(fluorosulfonyl)-1H-indole-5-carboxylate. Recent process chemistry optimizations have improved yields while reducing hazardous byproducts, addressing previous limitations in large-scale production. These advancements, coupled with the compound's demonstrated versatility, position it as an increasingly important tool in medicinal chemistry and chemical biology research pipelines.